3-(1-Benzyl-1H-1,2,3-triazol-4-yl)propanoic acid
Cat. No. B1371907
M. Wt: 231.25 g/mol
InChI Key: UBXXNKGTZIZHBO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09409895B2
Procedure details
Benzyl azide (2.82 ml, 21.18 mmol) was dissolved in tert-butanol (212 ml) and water (212 ml). Pent-4-ynoic acid (2.078 g, 21.18 mmol) was added followed by copper (II) acetate (385 mg, 2.118 mmol) and sodium L-ascorbate (837 mg, 4.24 mmol) and the reaction mixture was stirred vigorously overnight. Sodium chloride (solid) was added to the reaction mixture followed by EtOAc. The phases separated and the aqueous layer was further extracted with EtOAc. The organic phases were combined, dried over MgSO4 (anh), filtered and evaporated under reduced pressure and dried in a vacuum oven to afford the title compound;
Name
Identifiers
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REACTION_CXSMILES
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[CH2:1]([N:8]=[N+:9]=[N-:10])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[C:11]([OH:17])(=[O:16])[CH2:12][CH2:13][C:14]#[CH:15].O=C1O[C@H]([C@H](CO)O)C([O-])=C1O.[Na+].[Cl-].[Na+]>C(O)(C)(C)C.O.C([O-])(=O)C.[Cu+2].C([O-])(=O)C.CCOC(C)=O>[CH2:1]([N:8]1[CH:15]=[C:14]([CH2:13][CH2:12][C:11]([OH:17])=[O:16])[N:10]=[N:9]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1 |f:2.3,4.5,8.9.10|
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Inputs
Step One
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Name
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Quantity
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2.82 mL
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)N=[N+]=[N-]
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Name
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Quantity
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212 mL
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Type
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solvent
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Smiles
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C(C)(C)(C)O
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Step Two
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Name
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Quantity
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2.078 g
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Type
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reactant
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Smiles
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C(CCC#C)(=O)O
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Step Three
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Name
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Quantity
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837 mg
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Type
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reactant
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Smiles
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O=C1C(O)=C([O-])[C@H](O1)[C@@H](O)CO.[Na+]
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Cl-].[Na+]
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Step Five
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Name
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Quantity
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212 mL
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Type
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solvent
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Smiles
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O
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Step Six
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Name
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Quantity
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385 mg
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Type
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catalyst
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Smiles
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C(C)(=O)[O-].[Cu+2].C(C)(=O)[O-]
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Step Seven
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CCOC(=O)C
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the reaction mixture was stirred vigorously overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The phases separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous layer was further extracted with EtOAc
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4 (anh)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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dried in a vacuum oven
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)N1N=NC(=C1)CCC(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
